2A,17A(H),21A(H)-2-METHYLHOPANE
2A,17A(H),21A(H)-2-METHYLHOPANE
Brand Name:
Vulcanchem
CAS No.:
126208-35-3
VCID:
VC0164510
InChI:
InChI=1S/C31H54/c1-20(2)22-12-15-28(6)23(22)13-16-30(8)25(28)10-11-26-29(7)19-21(3)18-27(4,5)24(29)14-17-31(26,30)9/h20-26H,10-19H2,1-9H3/t21-,22+,23+,24-,25+,26+,28-,29-,30+,31+/m0/s1
SMILES:
CC1CC(C2CCC3(C(C2(C1)C)CCC4C3(CCC5C4(CCC5C(C)C)C)C)C)(C)C
Molecular Formula:
C31H54
Molecular Weight:
426.773
2A,17A(H),21A(H)-2-METHYLHOPANE
CAS No.: 126208-35-3
Main Products
VCID: VC0164510
Molecular Formula: C31H54
Molecular Weight: 426.773
| CAS No. | 126208-35-3 |
|---|---|
| Product Name | 2A,17A(H),21A(H)-2-METHYLHOPANE |
| Molecular Formula | C31H54 |
| Molecular Weight | 426.773 |
| IUPAC Name | (3R,3aR,5aR,5bR,7aS,10S,11aS,11bR,13aR,13bS)-5a,5b,8,8,10,11a,13b-heptamethyl-3-propan-2-yl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene |
| Standard InChI | InChI=1S/C31H54/c1-20(2)22-12-15-28(6)23(22)13-16-30(8)25(28)10-11-26-29(7)19-21(3)18-27(4,5)24(29)14-17-31(26,30)9/h20-26H,10-19H2,1-9H3/t21-,22+,23+,24-,25+,26+,28-,29-,30+,31+/m0/s1 |
| Standard InChIKey | VPXVCNGUWRQVJC-QBGFEAFCSA-N |
| SMILES | CC1CC(C2CCC3(C(C2(C1)C)CCC4C3(CCC5C4(CCC5C(C)C)C)C)C)(C)C |
| Synonyms | 2A,17A(H),21A(H)-2-METHYLHOPANE |
| Last Modified | Aug 20 2021 |
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